molecular formula C10H13ClO B8388354 4-Chloro-2-(3-hydroxypropyl)toluene

4-Chloro-2-(3-hydroxypropyl)toluene

Cat. No.: B8388354
M. Wt: 184.66 g/mol
InChI Key: GRFIBOFBVZEVGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-2-(3-hydroxypropyl)toluene is a useful research compound. Its molecular formula is C10H13ClO and its molecular weight is 184.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H13ClO

Molecular Weight

184.66 g/mol

IUPAC Name

3-(5-chloro-2-methylphenyl)propan-1-ol

InChI

InChI=1S/C10H13ClO/c1-8-4-5-10(11)7-9(8)3-2-6-12/h4-5,7,12H,2-3,6H2,1H3

InChI Key

GRFIBOFBVZEVGE-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)Cl)CCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-chloro-2-(3-oxopropyl)toluene in MeOH was added excess NaBH4 at room temperature and the mixture was diluted with water, treated with 1N HCl, and extracted with AcOEt. The extracts was dried and concentrated to give quantitatively the title compound: 1H NMR (CDCl3) δ7.14 (bd, 1H, J=9 Hz), 7.06 (d, 1H, J=9 Hz), 7.05 (bs, 1H), 3.66~3.77 (m, 2H), 2.68 (t, 2H, J=7.2 Hz), 2.30 (s, 3H), 1.83 (5et, 2H, J=7.2 Hz), 1.35~1.44 (br, 1H).
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